Ethyl 5-fluorobenzo[b]thiophene-2-carboxylate

• IUPAC Name: ethyl 5-fluoro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H9FO2S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2H2,1H3
• InChI Key: PQGYDIBMOHLOAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=CC(=C2)F
• Molecular Formula: C11H9FO2S
• DSSTOX Substance ID: DTXSID701251861
• Molecular Weight: 224.25 g/mol
• CAS No.: 13771-69-2

Description

Ethyl 5-fluorobenzo[b]thiophene-2-carboxylate is a chemical compound with the formula C₁₁H₉FO₂S. It is a solid substance.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9FO2S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2H2,1H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 224.26. It has a melting point of 88-89°C and should be stored at ambient temperature.

Scientific Research Applications

Synthesis and Application in Pharmaceutical Research Ethyl 5-fluorobenzo[b]thiophene-2-carboxylate has been explored for its potential in synthesizing a range of pharmaceutical compounds. For instance, Chapman et al. (1971) demonstrated its transformation into various brominated derivatives, paving the way for creating compounds with potential pharmacological applications (Chapman, Clarke, Gore, & Sharma, 1971). Similarly, Fong et al. (2004) explored its use in synthesizing thiazole-5-carboxylate esters, hinting at its versatility in organic synthesis (Fong, Janowski, Prager, & Taylor, 2004).

Chemical Reactions and Derivatives Formation this compound's reactivity has been a focus in creating various chemical derivatives with potential medicinal properties. Mohareb, Mohamed, and Wardakhan (2000) reported its reaction with benzoylacetonitrile, leading to the formation of pyrazoles, pyridazines, and pyrimidines, which could have high pharmaceutical value (Mohareb, Mohamed, & Wardakhan, 2000). Additionally, El-kerdawy et al. (1996) explored its interaction with 2-thiophene carbonyl chloride, resulting in the synthesis of anti-inflammatory thienopyrimidine derivatives (El-kerdawy, Yousif, El-Emam, Moustafa, & El-Sherbeny, 1996).

Antimicrobial and Antioxidant Properties The antimicrobial and antioxidant properties of derivatives of this compound have been investigated. Raghavendra et al. (2016) synthesized cyclopropanecarboxylates and tetrahydrobenzo[b]thiophene-carboxylates, showing significant antimicrobial and antioxidant activities, indicative of their potential in medical applications (Raghavendra, Renuka, Kameshwar, Srinivasan, Kumar, & Shashikanth, 2016).

Crystal Structure Analysis The crystal structure of derivatives of this compound has been studied for understanding their chemical properties. Menati, Mir, and Notash (2020) synthesized a new azo-Schiff base derivative and investigated its structure through X-ray crystallography, contributing to the knowledge of molecular structures in thischemical class (Menati, Mir, & Notash, 2020).

Synthesis of Fused Heterocyclic Systems this compound has been used in the synthesis of various heterocyclic systems. Wardaman (2000) described its reaction with ethyl acetoacetate, leading to the formation of fused heterocyclic systems, demonstrating its utility in creating complex organic compounds with potential pharmacological properties (Wardaman, 2000).

Applications in Dye Synthesis Sabnis and Rangnekar (1989) reported the use of derivatives of this compound in synthesizing azo dyes with good coloration and fastness properties, showcasing its application in the dye industry (Sabnis & Rangnekar, 1989).

Organic Photovoltaic Cells In the field of organic electronics, derivatives of this compound have been explored. Kim et al. (2014) designed a polymer using a derivative for application in organic photovoltaic cells, demonstrating its potential in renewable energy technologies (Kim, Song, Kim, Kang, Shin, & Hwang, 2014).

Mechanism of Action

Biochemical Pathways

• EFBTC could impact various pathways, such as:
  • Inflammation : Thiophene derivatives have anti-inflammatory properties .
  • Cancer : Some thiophene-based compounds exhibit anticancer effects .
  • Neurological Disorders : Although not specific to EFBTC, thiophenes have been explored for Alzheimer’s treatment .

Synthesis routes and methods

Procedure details

To a mixture of 2,5-difluorobenzaldehyde (217.28 μL, 2 mmol) and potassium carbonate (595.53 mg, 2.5 mmol) in DMF (3 mL) was added ethyl thioglycolate (219.30 μL, 2 mmol) dropwise with ice cooling.7 The mixture was stirred at room temperature for 30 min and at 60° C. for 12 h, poured into water, and extracted with EtOAc. The extract was washed with water, dried, and concentrated, and the residue was suspended in EtOH and collected by filtration gave 8 as crystals; (271.34 mg, 60.5%). 1H-NMR (300 MHz, CDCl3): δ 8.00 (s, 1H), 7.83-7.78 (m, 1H), 7.55-7.51 (m, 1H), 7.26-7.19 (m, 1H), 4.46-4.39 (q, 2H), 1.46-1.41 (t, 3H). 13C NMR (300 MHz, CDCl3): δ 162.47, 159.25, 139.63, 137.60, 136.29, 129.75, 124.11, 116.24, 110.65, 61.74, 14.29.